Cas no 40899-90-9 ([1-(benzenesulfonyl)indol-2-yl]-phenylmethanone)

• Product Name: [1-(benzenesulfonyl)indol-2-yl]-phenylmethanone
• CAS No: 40899-90-9
• MF: C₂₁H₁₅NO₃S
• MW: 361.413704156876
• CID: 926346
• PubChem ID: 301341
• Update Time: 2025-04-19

[1-(benzenesulfonyl)indol-2-yl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [1-(benzenesulfonyl)indol-2-yl]-phenylmethanone
• MCULE-9741764924; (1-phenylsulfonyl-1H-2-indolyl)phenylmethanone; (1-benzenesulfonyl-indol-2-yl)-phenyl-methanone; phenyl[1-(phenylsulfonyl)-1H-indol-2-yl]methanone; AC1L6Y7Z; 1-(Phenylsulfonyl)indol-2-yl phenyl ketone; (1-phenylsulfonyl-1H-indol-2-yl)(phenyl)methanone; AQ-776/11405709; ZINC00631618; 2-benzoyl-1-phenylsulfonylindole; N-phenylsulphonyl-2-benzoylindole; 1-phenylsulfonyl-1H-2-indolyl-phenyl-methanone; NSC177965;
• phenyl[1-(phenylsulfonyl)-1H-indol-2-yl]methanone
• DTXSID70306627
• NSC177965
• 40899-90-9
• NSC-177965
• AQ-776/11405709

• Inchi： 1S/C21H15NO3S/c23-21(16-9-3-1-4-10-16)20-15-17-11-7-8-14-19(17)22(20)26(24,25)18-12-5-2-6-13-18/h1-15H
• InChI Key： KGCRCQNGSHMIKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(C2C=CC=CC=2)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 361.07726451g/mol
• Monoisotopic Mass: 361.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.5Ų